Cas no 2580222-19-9 (4-{[(benzyloxy)carbonyl]amino}-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid)

4-{[(Benzyloxy)carbonyl]amino}-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is a specialized pyrazole derivative with a benzyloxycarbonyl-protected amino group and a carboxylic acid functionality. This compound is of interest in synthetic organic chemistry, particularly in the development of heterocyclic scaffolds for pharmaceutical and agrochemical applications. The presence of both protected amine and carboxyl groups allows for versatile further functionalization, making it a valuable intermediate in medicinal chemistry and peptide mimetics. Its structural features enable selective modifications, facilitating the synthesis of targeted bioactive molecules. The compound is typically handled under standard laboratory conditions, with stability dependent on proper storage and handling to preserve its reactive sites.
4-{[(benzyloxy)carbonyl]amino}-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid structure
2580222-19-9 structure
Product Name:4-{[(benzyloxy)carbonyl]amino}-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
CAS No:2580222-19-9
MF:C15H17N3O4
MW:303.313183546066
CID:5932041
PubChem ID:165891283
Update Time:2025-06-14

4-{[(benzyloxy)carbonyl]amino}-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{[(benzyloxy)carbonyl]amino}-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
    • 2580222-19-9
    • EN300-27724929
    • Inchi: 1S/C15H17N3O4/c1-10(2)18-13(14(19)20)12(8-16-18)17-15(21)22-9-11-6-4-3-5-7-11/h3-8,10H,9H2,1-2H3,(H,17,21)(H,19,20)
    • InChI Key: LRSFOZKSMGSXJL-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(NC1C=NN(C=1C(=O)O)C(C)C)=O

Computed Properties

  • Exact Mass: 303.12190603g/mol
  • Monoisotopic Mass: 303.12190603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 93.4Ų

4-{[(benzyloxy)carbonyl]amino}-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Pricemore >>

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Additional information on 4-{[(benzyloxy)carbonyl]amino}-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Comprehensive Analysis of 4-{[(benzyloxy)carbonyl]amino}-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2580222-19-9)

4-{[(benzyloxy)carbonyl]amino}-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2580222-19-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a pyrazole derivative, is characterized by its unique molecular structure, which includes a benzyloxycarbonyl (Cbz) protecting group and a propan-2-yl (isopropyl) substituent. These functional groups make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The growing interest in pyrazole-based compounds stems from their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers are increasingly exploring CAS No. 2580222-19-9 for its potential applications in targeted therapies, especially in the context of personalized medicine. With the rise of AI-driven drug discovery and computational chemistry, this compound has become a subject of virtual screening and molecular docking studies, aiming to identify novel therapeutic agents.

One of the key advantages of 4-{[(benzyloxy)carbonyl]amino}-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is its versatility in synthetic chemistry. The Cbz-protected amino group allows for selective deprotection, enabling chemists to modify the molecule without affecting other reactive sites. This feature is particularly valuable in peptide synthesis and the development of small-molecule inhibitors, which are critical in treating diseases like cancer and metabolic disorders.

In recent years, the demand for high-purity chemical intermediates has surged, driven by advancements in biopharmaceutical manufacturing. CAS No. 2580222-19-9 is often sought after by contract research organizations (CROs) and academic labs for its role in optimizing reaction pathways. Its compatibility with green chemistry principles—such as reduced solvent usage and lower energy consumption—aligns with the industry's shift toward sustainable practices.

Another area of interest is the compound's potential in proteomics research. Scientists are investigating its interactions with enzymes and receptors, leveraging techniques like mass spectrometry and NMR spectroscopy. These studies aim to uncover new mechanisms of action, which could lead to breakthroughs in treating neurodegenerative diseases and autoimmune conditions.

From a commercial perspective, 4-{[(benzyloxy)carbonyl]amino}-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is available through specialized chemical suppliers, often with custom synthesis options. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance, particularly in regions with stringent chemical safety standards. Researchers are advised to verify the compound's certificate of analysis (CoA) to ensure quality and consistency.

Looking ahead, the compound's applications are expected to expand further, particularly in combinatorial chemistry and high-throughput screening. As the scientific community continues to explore its properties, CAS No. 2580222-19-9 may emerge as a cornerstone in the development of next-generation therapeutics. Its integration into machine learning-based drug design platforms could accelerate the discovery of life-saving medications, addressing unmet medical needs worldwide.

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